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Compound of Interest

Compound Name: 7-O-Demethyl Rapamycin

Cat. No.: B15560737 Get Quote

Essential Safety and Handling Guide for 7-O-
Demethyl Rapamycin
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 7-O-Demethyl Rapamycin in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Compound Name 7-O-Demethyl Rapamycin

Synonyms 7-O-Demethyl Sirolimus, Novolimus

CAS Number 151519-50-5

Molecular Formula C50H77NO13

Molecular Weight 900.15 g/mol

Hazard Identification and Safety Precautions
7-O-Demethyl Rapamycin is a potent mTOR inhibitor and requires careful handling to avoid

adverse health effects.[1][2] Occupational exposure to even small amounts of such

pharmacologically active substances can lead to physiological effects.[3]
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Summary of Potential Hazards:

Hazard Description

Acute Toxicity (Oral) May be harmful if swallowed.[1]

Inhalation
May be harmful if inhaled and can cause

respiratory tract irritation.[1]

Skin Contact
May be harmful if absorbed through the skin and

can cause skin irritation.[1]

Eye Contact May cause eye irritation.[1]

Carcinogenicity Suspected of causing cancer.[4]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[4]

Target Organ Damage
Causes damage to the immune system through

prolonged or repeated exposure.[3]

Personal Protective Equipment (PPE) Requirements:

A comprehensive approach to personal protection is mandatory when handling 7-O-Demethyl
Rapamycin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063771374494000000012165016900085906787/D183734_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063771374494000000012165016900085906787/D183734_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063771374494000000012165016900085906787/D183734_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063771374494000000012165016900085906787/D183734_MSDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigma/r0395?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigma/r0395?userType=undefined
https://pharmasd.com/wp-content/uploads/2025/02/Sirolimus-SDS-1.0.pdf
https://www.benchchem.com/product/b15560737?utm_src=pdf-body
https://www.benchchem.com/product/b15560737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Hand Protection

Handle with gloves. Inspect gloves prior to use

and use proper glove removal technique.

Dispose of contaminated gloves after use.[1]

Eye/Face Protection

Use equipment for eye protection tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[1]

Skin and Body Protection Wear protective clothing.

Respiratory Protection
Required when dusts are generated.[4] Work

under a chemical fume hood.[4]

Operational and Handling Procedures
Adherence to a strict operational workflow is critical to ensure safety and maintain the integrity

of the compound.

Workflow for Handling 7-O-Demethyl Rapamycin:
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Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace (Fume Hood)

Weigh Compound

Dissolve in Solvent

Decontaminate Surfaces

Dispose of Waste

Remove PPE
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Waste Identification

Disposal Pathway

Contaminated Solids
(Gloves, Weigh Boats, etc.)

Labeled Hazardous Waste Container

Unused Solutions Contaminated Sharps
(Needles, Pipette Tips)

Scheduled Hazardous Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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